8-Methyl-1,2,3,4-tetrahydro-chromeno[3,4-c]pyridin-5-one

• CAS No.: 86371-04-2
• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol
• IUPAC Name: 8-methyl-1,2,3,4-tetrahydrochromeno[3,4-c]pyridin-5-one
• InChI: InChI=1S/C13H13NO2/c1-8-2-3-10-9-4-5-14-7-11(9)13(15)16-12(10)6-8/h2-3,6,14H,4-5,7H2,1H3
• InChI Key: MHRXPHWQWVPURX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C3=C(CNCC3)C(=O)O2

Description

8-Methyl-1,2,3,4-tetrahydro-chromeno[3,4-c]pyridin-5-one is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An 80% sulfuric acid solution (80 ml) is stirred and cooled to 5° C. in an ice bath and 3-methylphenol (10.8 ml, 0.10 moles) is added, followed by methyl-4-oxo-3-piperidine carboxylate hydrochloride (20.0 g, 0.10 moles). The mixture is allowed to warm gradually to room temperature. After 48 hours the solution is poured into ice water (400 ml) and stirred until a crystalline precipitate forms. Concentrated ammonium hydroxide is added until the mixture is strongly basic. After one hour the precipitate is filtered off, rinsed with concentrated ammonium hydroxide, then water, and dried. Recrystallization from acetonitrile gave the product (4.5 g), mp 128°-130° C.